6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol

• IUPAC Name: 6-[[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino]-2-methylheptan-2-ol
• InChI: InChI=1S/C17H23FN4O/c1-12(5-4-10-17(2,3)23)20-16-21-15(11-19-22-16)13-6-8-14(18)9-7-13/h6-9,11-12,23H,4-5,10H2,1-3H3,(H,20,21,22)
• InChI Key: HCGQVBDZIFUIRW-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCC(C)(C)O)NC1=NC(=CN=N1)C2=CC=C(C=C2)F
• Molecular Formula: C17H23FN4O
• Molecular Weight: 318.4 g/mol

Description

6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol, also known as FLX, is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in research related to neuroscience and cancer.

Mechanism of Action

The exact mechanism of action of 6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol is not fully understood. However, it has been shown to modulate the activity of certain ion channels in the brain, which may contribute to its neuroprotective effects. 6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol has also been shown to inhibit the activity of certain enzymes involved in cancer cell growth, which may contribute to its anti-tumor effects.
Biochemical and Physiological Effects:
6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol has been shown to have a variety of biochemical and physiological effects. In animal models, 6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol has been shown to reduce brain damage and improve neurological function following stroke and traumatic brain injury. 6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol has also been shown to inhibit cancer cell growth and induce cancer cell death in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of 6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol is its potential applications in neuroscience and cancer research. However, there are also limitations to its use in lab experiments. 6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential side effects. Additionally, 6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol is not currently approved for human use, so its potential therapeutic applications are limited to preclinical research.

Future Directions

There are several future directions for research related to 6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol. One area of interest is the development of 6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol-based therapies for stroke and traumatic brain injury. Another area of interest is the development of 6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol-based therapies for cancer. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of 6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol.

Synthesis Methods

The synthesis of 6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol involves the reaction of 4-fluoroaniline with cyanogen bromide to produce 4-fluorobenzonitrile. This compound is then reacted with 5-amino-1,2,4-triazine to produce the intermediate 5-(4-fluorophenyl)-1,2,4-triazin-3-amine. The final step involves the reaction of this intermediate with 2-methyl-2-heptanol to produce 6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol.

Scientific Research Applications

6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol has been extensively studied for its potential applications in neuroscience research. It has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. 6-{[5-(4-fluorophenyl)-1,2,4-triazin-3-yl]amino}-2-methyl-2-heptanol has also been shown to have anti-tumor effects in various cancer cell lines, making it a potential candidate for cancer research.